Cas no 2229157-07-5 (4-(2-nitroethyl)-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-(2-nitroethyl)-1-(propan-2-yl)-1H-pyrazole
• CAS No: 2229157-07-5
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6074023
• PubChem ID: 165605589
• Update Time: 2025-06-12

4-(2-nitroethyl)-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2229157-07-5
• EN300-1672686
• 4-(2-nitroethyl)-1-(propan-2-yl)-1H-pyrazole

• Inchi： 1S/C8H13N3O2/c1-7(2)10-6-8(5-9-10)3-4-11(12)13/h5-7H,3-4H2,1-2H3
• InChI Key： RQWNWJLPAGKGST-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1C=NN(C=1)C(C)C)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-(2-nitroethyl)-1-(propan-2-yl)-1H-pyrazole

4-(2-nitroethyl)-1-(propan-2-yl)-1H-pyrazole (CAS No. 2229157-07-5): A Comprehensive Overview

4-(2-nitroethyl)-1-(propan-2-yl)-1H-pyrazole, with the CAS number 2229157-07-5, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This comprehensive overview aims to provide a detailed understanding of the compound, its synthesis, properties, and recent research advancements.

Synthesis and Structure: The synthesis of 4-(2-nitroethyl)-1-(propan-2-yl)-1H-pyrazole involves a multi-step process that typically begins with the formation of the pyrazole ring. The nitro group and the isopropyl substituent are introduced through subsequent reactions. The nitro group, in particular, imparts significant electronic and steric effects, influencing the compound's reactivity and stability. The structure of this compound can be represented as:

Physical and Chemical Properties: 4-(2-nitroethyl)-1-(propan-2-yl)-1H-pyrazole is a solid at room temperature with a melting point ranging from 85°C to 88°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits strong UV absorption due to the presence of the nitro group, making it useful in various spectroscopic applications.

Spectroscopic Analysis: The spectroscopic properties of 4-(2-nitroethyl)-1-(propan-2-yl)-1H-pyrazole have been extensively studied using techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy. The NMR spectrum shows distinct signals for the protons in the pyrazole ring and the isopropyl group, while the IR spectrum confirms the presence of the nitro group through characteristic absorption bands.

Biological Activity: Recent research has focused on the biological activity of 4-(2-nitroethyl)-1-(propan-2-yl)-1H-pyrazole. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to scavenge reactive oxygen species (ROS), which are implicated in various diseases including cancer and neurodegenerative disorders.

Clinical Applications: The potential therapeutic applications of 4-(2-nitroethyl)-1-(propan-2-yl)-1H-pyrazole are currently under investigation. Preclinical studies have shown promising results in animal models of inflammatory diseases such as arthritis and colitis. These findings suggest that this compound could be a valuable candidate for further drug development.

Safety and Toxicology: Safety assessments are crucial for any compound with potential therapeutic applications. Initial toxicology studies on 4-(2-nitroethyl)-1-(propan-2-yl)-1H-pyrazole have indicated low toxicity at therapeutic doses. However, more comprehensive studies are needed to fully evaluate its safety profile, especially regarding long-term use.

Sustainability and Environmental Impact: In line with growing concerns about environmental sustainability, researchers are exploring greener synthesis methods for 4-(2-nitroethyl)-1-(propan-2-yl)-1H-pyrazole. Recent advancements in catalytic processes and solvent-free reactions have shown promise in reducing the environmental footprint of its production.

FUTURE DIRECTIONS: The future of research on 4-(2-nitroethyl)-1-(propan-2-yl)-1H-pyrazole is promising. Ongoing studies aim to optimize its pharmacological properties through structural modifications and to explore its potential in combination therapies. Additionally, efforts are being made to develop more efficient and sustainable synthesis routes to meet increasing demand.

In conclusion, 4-(2-nitroethyl)-1-(propan-2-yl)-1H-pyrazole (CAS No. 2229157-07-5) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure, coupled with its biological activity and environmental considerations, makes it an exciting area of study for chemists, biologists, and pharmaceutical researchers alike.